Cas no 2137547-38-5 (4-{[benzyl(ethyl)amino]methyl}-1-methyl-1H-pyrazole-3-carboxylic acid)

• Product Name: 4-{[benzyl(ethyl)amino]methyl}-1-methyl-1H-pyrazole-3-carboxylic acid
• CAS No: 2137547-38-5
• MF: C₁₅H₁₉N₃O₂
• MW: 273.330263376236
• CID: 5926776
• PubChem ID: 165456876
• Update Time: 2025-06-10

4-{[benzyl(ethyl)amino]methyl}-1-methyl-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-{[benzyl(ethyl)amino]methyl}-1-methyl-1H-pyrazole-3-carboxylic acid
• EN300-741124
• 2137547-38-5

• Inchi： 1S/C15H19N3O2/c1-3-18(9-12-7-5-4-6-8-12)11-13-10-17(2)16-14(13)15(19)20/h4-8,10H,3,9,11H2,1-2H3,(H,19,20)
• InChI Key： XIPLIWLMEXZZPZ-UHFFFAOYSA-N
• SMILES： OC(C1C(=CN(C)N=1)CN(CC)CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 273.147726857g/mol
• Monoisotopic Mass: 273.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 58.4Ų

Additional information on 4-{[benzyl(ethyl)amino]methyl}-1-methyl-1H-pyrazole-3-carboxylic acid

Professional Introduction to 4-{[benzyl(ethyl)amino]methyl}-1-methyl-1H-pyrazole-3-carboxylic Acid (CAS No. 2137547-38-5)

4-{[benzyl(ethyl)amino]methyl}-1-methyl-1H-pyrazole-3-carboxylic acid, identified by its CAS number 2137547-38-5, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This heterocyclic compound features a pyrazole core, which is a privileged scaffold in medicinal chemistry due to its broad biological activity and structural versatility. The presence of functional groups such as the [benzyl(ethyl)amino]methyl moiety and the carboxylic acid at the 3-position enhances its potential as a building block for the development of novel therapeutic agents.

The pyrazole ring is known for its ability to interact with various biological targets, including enzymes and receptors, making it a valuable component in the design of small-molecule drugs. The specific substitution pattern in 4-{[benzyl(ethyl)amino]methyl}-1-methyl-1H-pyrazole-3-carboxylic acid suggests that it may exhibit properties suitable for modulating biological pathways relevant to diseases such as cancer, inflammation, and neurodegeneration. Recent advancements in computational chemistry and structure-based drug design have highlighted the importance of such scaffolds in identifying lead compounds for further optimization.

In the context of modern drug discovery, the synthesis and characterization of novel heterocyclic compounds like 4-{[benzyl(ethyl)amino]methyl}-1-methyl-1H-pyrazole-3-carboxylic acid are driven by the need for innovative molecular entities with improved pharmacokinetic profiles and reduced toxicity. The [benzyl(ethyl)amino]methyl group, in particular, is a versatile handle that can be further functionalized to introduce additional pharmacophores or to enhance solubility and bioavailability. This flexibility makes the compound a promising candidate for library screening and high-throughput virtual screening (HTVS) campaigns.

Recent studies have demonstrated the utility of pyrazole derivatives in addressing unmet medical needs. For instance, modifications of the pyrazole core have been explored in the development of kinase inhibitors, which are critical in targeted cancer therapies. The structural features of 4-{[benzyl(ethyl)amino]methyl}-1-methyl-1H-pyrazole-3-carboxylic acid align well with this trend, as they provide a framework that can be optimized to interact with protein targets with high affinity and selectivity. The carboxylic acid functionality at the 3-position also offers opportunities for further derivatization, such as esterification or amidation, to tailor the compound's properties for specific applications.

The synthesis of 4-{[benzyl(ethyl)amino]methyl}-1-methyl-1H-pyrazole-3-carboxylic acid involves multi-step organic transformations that highlight the synthetic prowess required in medicinal chemistry. Key steps typically include condensation reactions to form the pyrazole ring, followed by functional group interconversions to introduce the desired substituents. Advances in synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and asymmetric synthesis, have enabled more efficient and scalable production of complex heterocyclic compounds like this one.

The pharmacological potential of 4-{[benzyl(ethyl)amino]methyl}-1-methyl-1H-pyrazole-3-carboxylic acid has not yet been fully explored, but preliminary computational studies suggest that it may possess inhibitory activity against certain enzymes or receptors. For example, its structure resembles known scaffolds that have shown efficacy in preclinical models of inflammation or pain management. Further experimental validation through in vitro assays and animal models will be necessary to confirm these hypotheses and to elucidate the compound's mechanism of action.

In conclusion, 4-{[benzyl(ethyl)amino]methyl}-1-methyl-1H-pyrazole-3-carboxylic acid (CAS No. 2137547-38-5) represents an intriguing molecular entity with potential applications in drug discovery. Its unique structural features and synthetic accessibility make it a valuable asset for medicinal chemists seeking to develop novel therapeutic agents. As research continues to uncover new biological targets and mechanisms, compounds like this one will play an increasingly important role in addressing complex diseases.